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Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627

For immediate reference, the CAS number for Lanthanum Sulfate Hydrate is 57804-25-8. This
document provides an in-depth technical overview of lanthanum sulfate hydrate, including its
chemical and physical properties, safety data, handling protocols, and known biological
interactions, with a focus on its effects on cellular signaling pathways. This guide is intended for
researchers, scientists, and professionals in the field of drug development.

Safety and Handling

Lanthanum sulfate hydrate is a white, crystalline solid that is generally considered to have low
acute toxicity. However, as with any chemical, proper handling and safety precautions are
paramount to ensure a safe laboratory environment.

Safety Data Sheet Overview

The following table summarizes the key safety and quantitative data for lanthanum sulfate
hydrate, compiled from various safety data sheets (SDS).
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Property Value Source(s)

Chemical Formula Laz2(S04)3-xH20 [1112]

CAS Number 57804-25-8 [1]

] 566.00 g/mol (anhydrous

Molecular Weight ] [11[3]
basis)

Appearance White crystalline solid [1]

Odor Odorless [4]

Density 2.821 g/cm3 [1]

Melting Point Decomposes at 1150 °C [5]
Slightly soluble, with solubility

o decreasing as temperature

Solubility in Water ) [51[6]
increases. 2.14 g/100 mL at
25°C.
Negligible at standard

Vapor Pressure - N/A
conditions

Acute Toxicity (Oral LD50, Rat) > 4991 mg/kg N/A

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[7]

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/eye protection/face
protectionP305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

[7]
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Experimental Protocol for Safe Handling

The following protocol outlines the recommended procedures for the safe handling of

lanthanum sulfate hydrate in a laboratory setting.

. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves.
Body Protection: A standard laboratory coat should be worn.

. Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust, a fume hood is
recommended.

. Material Handling:
Avoid creating dust when handling the solid material.
Use a spatula or other appropriate tools for transferring the powder.

Do not dry sweep spills. Instead, gently moisten the spilled material with water and then
carefully scoop it into a designated waste container.

. Storage:

Store in a tightly sealed container in a cool, dry place.

Lanthanum sulfate hydrate is hygroscopic and should be protected from moisture.
. Waste Disposal:

Dispose of waste lanthanum sulfate hydrate and any contaminated materials in accordance
with local, state, and federal regulations.
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Biological Activity and Signaling Pathways

Recent research has focused on the biological effects of lanthanum, particularly its
neurotoxicity. Lanthanum ions have been shown to interact with and modulate several key
cellular signaling pathways.

Lanthanum's Impact on Neuronal Signaling

Lanthanum exposure has been demonstrated to impair learning and memory. This
neurotoxicity is linked to its interference with critical signaling cascades within the brain. The
following diagram illustrates the key pathways affected by lanthanum.
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Lanthanum's Effects on Neuronal Signaling Pathways

As depicted, lanthanum exposure can lead to the overactivation of the glutamate-NO-cGMP
pathway, contributing to excitotoxicity.[8][9] Concurrently, it has been shown to inhibit the
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PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[10][11]
Furthermore, lanthanum can downregulate the Rac1/PAK pathway, leading to impaired
dendritic spine density and synaptic plasticity.[12]

Experimental Workflow and Logical Relationships

A systematic approach to handling and experimentation with lanthanum sulfate hydrate is
essential for both safety and the integrity of research findings. The following diagram outlines a
logical workflow for incorporating this compound into experimental designs.
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Logical Workflow for Lanthanum Sulfate Hydrate Experiments
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This workflow emphasizes a phased approach, beginning with thorough planning and risk
assessment, followed by careful execution of experimental procedures, and concluding with
proper post-experiment cleanup and documentation. Adherence to such a structured workflow
minimizes risks and enhances the reproducibility of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lanthanum Sulfate Hydrate: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162627#lanthanum-sulfate-hydrate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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